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Compound of Interest

Compound Name: (R)-(+)-1-(2-Naphthyl)ethylamine

Cat. No.: B1301132 Get Quote

An In-Depth Technical Guide to the Physical Properties of (R)-(+)-1-(2-Naphthyl)ethylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (R)-
(+)-1-(2-Naphthyl)ethylamine, a chiral amine widely utilized as a resolving agent and a

building block in asymmetric synthesis, particularly in the development of pharmaceutical

compounds.

Chemical Identity
IUPAC Name: (1R)-1-(naphthalen-2-yl)ethan-1-amine

Synonyms: (R)-(+)-α-Methyl-2-naphthalenemethylamine, (R)-2-(1-Aminoethyl)naphthalene

CAS Number: 3906-16-9[1][2]

Molecular Formula: C₁₂H₁₃N[1]

Molecular Weight: 171.24 g/mol [1][3]

Appearance: White to light yellow solid or colorless to light yellow liquid[1][3].

Quantitative Physical Properties
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The following tables summarize the key physical properties of (R)-(+)-1-(2-
Naphthyl)ethylamine, with data compiled from various chemical suppliers.

Table 1: General Physical Properties

Property Value Source(s)

Melting Point 46 - 50 °C [1]

Boiling Point 166 °C at 15 mmHg [1]

~295 - 297 °C (at atmospheric

pressure)
[3]

Density 1.02 - 1.04 g/cm³ [3]

Table 2: Optical Properties

Property Value Conditions Source(s)

Specific Rotation +20 ± 2°
c=1 in Ethanol, at

20°C
[1]

Table 3: Solubility Profile

Solvent Solubility Source(s)

Water Insoluble [3]

Organic Solvents
Soluble in common organic

solvents like ethanol and ether
[3]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the key physical properties of (R)-(+)-1-(2-Naphthyl)ethylamine.

Melting Point Determination
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The melting point is determined using a capillary melting point apparatus.

Sample Preparation: A small amount of finely powdered (R)-(+)-1-(2-Naphthyl)ethylamine is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating and Observation: The sample is heated at a steady and slow rate (approximately 1-2

°C per minute) as the temperature approaches the expected melting point.

Data Recording: The temperature at which the substance first begins to melt and the

temperature at which it becomes completely liquid are recorded as the melting range.

Boiling Point Determination
The boiling point at reduced pressure is determined using a micro-boiling point or distillation

apparatus.

Apparatus Setup: A small quantity of (R)-(+)-1-(2-Naphthyl)ethylamine is placed in a

distillation flask connected to a vacuum source and a manometer. A thermometer is

positioned with the bulb just below the side arm leading to the condenser.

Pressure Regulation: The system is evacuated to the desired pressure (e.g., 15 mmHg).

Heating: The flask is gently heated.

Data Recording: The temperature at which the liquid boils and a steady stream of

condensate is observed is recorded as the boiling point at that specific pressure.

Specific Rotation Measurement
The optical rotation is measured using a polarimeter.

Solution Preparation: A precise concentration of (R)-(+)-1-(2-Naphthyl)ethylamine is

prepared by dissolving a known mass of the compound in a specific volume of a suitable

solvent (e.g., 1 g in 100 mL of ethanol).
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Polarimeter Calibration: The polarimeter is calibrated with the pure solvent (blank).

Measurement: The prepared solution is placed in a polarimeter cell of a known path length

(e.g., 1 decimeter). The angle of rotation of plane-polarized light (sodium D-line, 589 nm) is

measured at a controlled temperature (e.g., 20°C).

Calculation: The specific rotation is calculated using the formula: [α] = α / (l × c) where α is

the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

Solubility Determination
A qualitative assessment of solubility is performed by observing the dissolution of the solute in

a given solvent.

Sample Preparation: A small, measured amount of (R)-(+)-1-(2-Naphthyl)ethylamine (e.g.,

10 mg) is placed in a test tube.

Solvent Addition: A small volume of the solvent (e.g., 1 mL) is added.

Observation: The mixture is agitated, and the degree of dissolution is observed at room

temperature. The substance is classified as soluble if it dissolves completely, partially soluble

if some but not all dissolves, and insoluble if no significant dissolution is observed.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for the chiral resolution of a

racemic carboxylic acid using (R)-(+)-1-(2-Naphthyl)ethylamine as the resolving agent.
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Step 1: Diastereomeric Salt Formation

Step 2: Fractional Crystallization

Step 3: Liberation of Enantiomers

Step 4: Purification and Analysis

Racemic Carboxylic Acid

Mixing and Heating

(R)-(+)-1-(2-Naphthyl)ethylamine Solvent

Formation of Diastereomeric Salts
((R)-Amine-(R)-Acid and (R)-Amine-(S)-Acid)

Cooling and Crystallization

Less Soluble Diastereomeric Salt
(e.g., (R)-Amine-(R)-Acid)

Solid

More Soluble Diastereomeric Salt
(in mother liquor)

Solution

Acidification of Solid Salt Basification of Mother Liquor

Pure (R)-Carboxylic Acid Recovered (R)-Amine Enriched (S)-Carboxylic Acid

Purification (e.g., Recrystallization)

Analysis (e.g., HPLC, Polarimetry)

Click to download full resolution via product page

Caption: Workflow for Chiral Resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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